Cas no 16759-47-0 (4-(4-Nitrophenyl)-4H-1,2,4-triazole)

• Product Name: 4-(4-Nitrophenyl)-4H-1,2,4-triazole
• CAS No: 16759-47-0
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• MDL: MFCD02685150
• CID: 2658613
• PubChem ID: 11127064
• Update Time: 2025-04-21

4-(4-Nitrophenyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-NITROPHENYL)-1H-TETRAZOLE
• 1-(4-nitrophenyl)tetrazole
• 4-(4-Nitrophenyl)-4H-1,2,4-triazole
• SCHEMBL12841489
• 4-(4-nitrophenyl)-1,2,4-triazole
• AKOS003297978
• ALBB-023801
• STL169383
• 4H-1,2,4-Triazole, 4-(4-nitrophenyl)-
• LS-07552
• H34164
• MFCD02685150
• 16759-47-0

• MDL： MFCD02685150
• Inchi： 1S/C8H6N4O2/c13-12(14)8-3-1-7(2-4-8)11-5-9-10-6-11/h1-6H
• InChI Key： ZERNWUNKACPDHD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1C=NN=C1)=O

Computed Properties

• Exact Mass: 190.04907545Da
• Monoisotopic Mass: 190.04907545Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.5Ų